molecular formula C17H20N2O B15396793 1-(3-Methoxyphenyl)-4-phenylpiperazine

1-(3-Methoxyphenyl)-4-phenylpiperazine

Cat. No.: B15396793
M. Wt: 268.35 g/mol
InChI Key: YWHQFJZOZSJAMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Methoxyphenyl)-4-phenylpiperazine is a piperazine derivative featuring a methoxy group at the 3-position of the phenyl ring and a phenyl group at the 4-position of the piperazine core. The 3-methoxy substitution may influence pharmacokinetic properties, including metabolic stability and blood-brain barrier penetration, compared to analogs with alternative substituent positions (e.g., 2-methoxy) .

Properties

Molecular Formula

C17H20N2O

Molecular Weight

268.35 g/mol

IUPAC Name

1-(3-methoxyphenyl)-4-phenylpiperazine

InChI

InChI=1S/C17H20N2O/c1-20-17-9-5-8-16(14-17)19-12-10-18(11-13-19)15-6-3-2-4-7-15/h2-9,14H,10-13H2,1H3

InChI Key

YWHQFJZOZSJAMJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)N2CCN(CC2)C3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Structural Modifications and Receptor Affinity

Positional Isomerism: 2-Methoxy vs. 3-Methoxy Substitution
  • 1-(2-Methoxyphenyl)-4-phenylpiperazine Derivatives ():
    • These compounds exhibit high binding affinity for 5-HT1A receptors (Ki < 10 nM) due to the 2-methoxy group's optimal positioning for receptor interaction. For example, RS-1-(2-methoxyphenyl)-4-[3-(1-naphthyloxy)-2-hydroxypropyl]piperazine (naftopidil) is an antihypertensive agent targeting α1-adrenergic receptors .
    • Key Difference : The 3-methoxy analog may display reduced 5-HT1A affinity but enhanced selectivity for other receptors, such as dopamine D4R, due to steric and electronic effects .
4-Phenylpiperazine Derivatives with Diverse Substituents
  • SC213 (1-(3-Phenoxypropyl)-4-phenylpiperazine): Lacks the methoxy group but includes a phenoxypropyl chain. It acts as a D2R antagonist, demonstrating that alkyl chain modifications can shift receptor selectivity toward dopamine over serotonin pathways .
  • Compound 12 (): A 4-phenylpiperazine derivative with a 3-aminopropyl substituent shows >100-fold selectivity for D4R over D2R and D3R. This highlights the role of extended substituents in enhancing subtype specificity .
Conformationally Constrained Analogs
  • trans-4-[4-(3-Methoxyphenyl)cyclohexyl]-1-(2-pyridinyl)piperazine (trans-8a, ):
    • Incorporates a cyclohexyl group to restrict flexibility, resulting in potent 5-HT1A affinity (Ki = 0.028 nM) and selectivity over D2 and α1 receptors. The rigid structure mimics bioactive conformations of flexible ligands like 8-OH-DPAT .

Pharmacological Activity and Selectivity

Compound Name Substituents Receptor Affinity Pharmacological Activity References
1-(3-Methoxyphenyl)-4-phenylpiperazine 3-methoxyphenyl, phenyl D4R (predicted) Potential antipsychotic/CNS modulator
1-(2-Methoxyphenyl)-4-phenylpiperazine 2-methoxyphenyl, phenyl 5-HT1A (Ki < 10 nM) Antidepressant/antihypertensive
SC213 3-phenoxypropyl, phenyl D2R (antagonist) Antipsychotic
Compound 12 () 4-phenylpiperazine + 3-aminopropyl D4R (Ki = 1.2 nM) CNS disorder treatment
trans-8a () 3-methoxyphenyl, cyclohexyl 5-HT1A (Ki = 0.028 nM) 5-HT1A agonist/antagonist

Species and Assay-Dependent Variability

  • Species Differences : Analogs like PPADS and KN-62 show 20- to 500-fold potency variations between human and rodent P2X7 receptors, emphasizing the need for species-specific evaluations .
  • Assay Conditions : Antagonist potency (e.g., KN-62) can vary with temperature and buffer composition, complicating direct comparisons .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.